Cas no 2229119-16-6 (methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate
• CAS No: 2229119-16-6
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• CID: 6381769
• PubChem ID: 165675726
• Update Time: 2025-11-01

methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate
• 2229119-16-6
• EN300-1786846

• Inchi： 1S/C8H10O4S/c1-12-8(11)7-3-2-6(13-7)5(10)4-9/h2-3,5,9-10H,4H2,1H3
• InChI Key： ZCUWSWLGVUZAGB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(CO)O

Computed Properties

• Exact Mass: 202.02997997g/mol
• Monoisotopic Mass: 202.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95Ų

Additional information on methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate

Research Brief on Methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate (CAS: 2229119-16-6): Recent Advances and Applications

Methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate (CAS: 2229119-16-6) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

Recent literature indicates that methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate serves as a key building block in the synthesis of thiophene derivatives, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of small-molecule inhibitors targeting specific kinases involved in inflammatory pathways. The compound's dihydroxyethyl moiety was found to enhance water solubility, thereby improving the pharmacokinetic profile of the resulting derivatives. Additionally, its thiophene core facilitates π-π stacking interactions with target proteins, contributing to higher binding affinity.

In the context of anticancer research, methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate has been investigated as a precursor for the development of tubulin polymerization inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent cytotoxic activity against several cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis. Notably, the presence of the carboxylate group was critical for maintaining the stability of the derivatives under physiological conditions.

Beyond its therapeutic potential, methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate has also been explored in materials science. A recent publication in ACS Applied Materials & Interfaces (2024) highlighted its use in the fabrication of organic semiconductors. The compound's conjugated thiophene ring and polar functional groups make it a promising candidate for applications in flexible electronics and biosensors. This interdisciplinary approach underscores the versatility of methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate and its potential to bridge gaps between chemistry, biology, and materials science.

In conclusion, methyl 5-(1,2-dihydroxyethyl)thiophene-2-carboxylate (CAS: 2229119-16-6) represents a multifaceted compound with significant implications for drug discovery and materials science. Recent advancements in its synthesis and applications have expanded its utility, paving the way for further research into its mechanistic insights and clinical potential. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring novel applications in emerging fields such as theranostics and nanotechnology.